Cas no 70724-23-1 (1-Chloro-6,7-dimethoxyphthalazine)

1-Chloro-6,7-dimethoxyphthalazine is a versatile phthalazine derivative characterized by its chloro and dimethoxy functional groups, which enhance its reactivity and utility in organic synthesis. This compound serves as a valuable intermediate in the preparation of pharmaceuticals, agrochemicals, and specialty chemicals, owing to its ability to undergo nucleophilic substitution and cross-coupling reactions. The dimethoxy groups contribute to its solubility in polar organic solvents, facilitating further functionalization. Its well-defined structure and high purity make it suitable for research and industrial applications requiring precise chemical modifications. The compound’s stability under standard conditions ensures consistent performance in synthetic workflows.

1-Chloro-6,7-dimethoxyphthalazine structure

70724-23-1 structure

Product Name:1-Chloro-6,7-dimethoxyphthalazine

CAS No:70724-23-1

MF:C₁₀H₉ClN₂O₂

MW:224.643661260605

MDL:MFCD14706389

CID:1032606

PubChem ID:20511177

Update Time:2025-05-28

1-Chloro-6,7-dimethoxyphthalazine Chemical and Physical Properties

Names and Identifiers

- 1-Chloro-6,7-dimethoxyphthalazine
- 1-Chlor-6,7-dimethoxyphthalazin
- 1-chloro-6,7-dimethoxy-phthalazine
- AK120685
- I14-12807
- KB-218745
- DSFKIBHRGIYRNZ-UHFFFAOYSA-N
- 1-Chloro-6,7-dimethoxy phthalazine
- 0967AC
- AX8246101
- C76256
- EN300-1703084
- MFCD14706389
- DS-6245
- AKOS015902035
- Z1509677711
- SCHEMBL3062053
- VCA72423
- DTXSID00608262
- 70724-23-1
- DB-301375
- MDL： MFCD14706389
- Inchi： 1S/C10H9ClN2O2/c1-14-8-3-6-5-12-13-10(11)7(6)4-9(8)15-2/h3-5H,1-2H3
- InChI Key： DSFKIBHRGIYRNZ-UHFFFAOYSA-N
- SMILES： ClC1=C2C=C(C(=CC2=CN=N1)OC)OC

Computed Properties

Exact Mass: 224.03537
Monoisotopic Mass: 224.0352552g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 15
Rotatable Bond Count: 2
Complexity: 218
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 44.2
XLogP3: 2

Experimental Properties

PSA: 44.24

1-Chloro-6,7-dimethoxyphthalazine Security Information

Signal Word：Warning
Hazard Statement： H302-H315-H319-H332-H335
Warning Statement： P261-P280-P305+P351+P338
Storage Condition：Inert atmosphere,2-8°C

1-Chloro-6,7-dimethoxyphthalazine Pricemore >>

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Ambeed	A187941-100mg	1-Chloro-6,7-dimethoxyphthalazine	70724-23-1	98%	100mg	$59.00	2022-05-16
Ambeed	A187941-1g	1-Chloro-6,7-dimethoxyphthalazine	70724-23-1	98%	1g	$261.0	2025-04-17
Ambeed	A187941-250mg	1-Chloro-6,7-dimethoxyphthalazine	70724-23-1	98%	250mg	$92.00	2022-05-16
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-CN244-200mg	1-Chloro-6,7-dimethoxyphthalazine	70724-23-1	98%	200mg	589.0CNY	2021-07-12
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-CN244-50mg	1-Chloro-6,7-dimethoxyphthalazine	70724-23-1	98%	50mg	235.0CNY	2021-07-12
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SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-CN244-250mg	1-Chloro-6,7-dimethoxyphthalazine	70724-23-1	98%	250mg	939CNY	2021-05-08
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